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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080

These application notes provide detailed protocols and technical information for the use of
Optical Brightener EBF (also known as Fluorescent Brightener 185) as a fluorescent stain for
visualizing chitin and cellulose in various biological samples. This document is intended for
researchers, scientists, and drug development professionals.

Introduction

Optical Brightener EBF is a fluorescent whitening agent that exhibits high affinity for 3-1,4-
linked polysaccharides, such as chitin and cellulose. Its strong fluorescence upon binding
makes it a valuable tool for the visualization of fungal cell walls, plant cell walls, and other
structures rich in these polymers. The mechanism of action involves the absorption of
ultraviolet (UV) light and the emission of visible blue light, providing a high-contrast image
against a dark background. While primarily used in industrial applications, its properties are
analogous to other well-established biological stains like Calcofluor White.

Product Information

Chemical Properties of Optical Brightener EBF
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Property Value Reference

Fluorescent Brightener 185,

Synonyms
ynony C.l. 185

] 2,5-di(benzoxazol-2-
Chemical Name

ylthiophene
Molecular Formula C1sH10N202S
Molecular Weight 318.35 g/mol
Excitation Max. ~367 nm
Emission Max. ~429 nm
Appearance Light yellow crystalline powder

Insoluble in water; soluble in
Solubility organic solvents and

concentrated acid.

Applications in Research

Optical Brightener EBF can be utilized in a variety of research applications, including:

e Mycology: Visualization of fungal hyphae, spores, and budding yeasts in clinical and
environmental samples. Staining of chitin allows for the assessment of fungal morphology
and cell wall integrity.

o Plant Biology: Staining of plant cell walls to study cell division, morphology, and the effects of
genetic or chemical treatments on cell wall structure.

e Drug Development: Screening for antifungal compounds that disrupt cell wall synthesis.
Changes in chitin deposition can be monitored by fluorescence intensity and localization.

o Parasitology: Detection of certain parasites that possess chitinous structures.

Experimental Protocols
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The following protocols are adapted from established methods for similar optical brighteners,

such as Calcofluor White, and should be optimized for your specific application.

Staining of Fungi (e.g., Yeast, Molds)

This protocol is suitable for the visualization of chitin in fungal cell walls.

Materials:

Optical Brightener EBF stock solution (0.1% w/v in a suitable organic solvent like DMSO or
ethanol, then diluted in water or buffer)

10% Potassium Hydroxide (KOH) (optional, for clearing clinical specimens)
Phosphate-Buffered Saline (PBS)
Microscope slides and coverslips

Fluorescence microscope with a DAPI filter set (or similar UV excitation filter)

Protocol:

Prepare a fresh working solution of Optical Brightener EBF at a final concentration of 0.01%
- 0.1% in water or PBS.

For liquid cultures, centrifuge the cells and wash once with PBS. Resuspend the pellet in
PBS.

Place a drop of the fungal suspension on a clean microscope slide.

(Optional) For tissue or dense clinical samples, add one drop of 10% KOH to the specimen
on the slide to clear the background.

Add one drop of the Optical Brightener EBF working solution and mix gently with a pipette
tip.

Incubate for 1-5 minutes at room temperature in the dark.

Place a coverslip over the suspension.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Observe under a fluorescence microscope using UV excitation (around 365 nm) and a blue
emission filter (around 430 nm). Fungal cell walls will fluoresce brightly.

Staining of Plant Tissues

This protocol is designed for staining cellulose in plant cell walls.

Materials:

Optical Brightener EBF stock solution (0.1% w/v in a suitable organic solvent, then diluted in
water)

Plant tissue (e.g., roots, leaves, stems)

Water or appropriate buffer

Microscope slides and coverslips

Fluorescence microscope with a DAPI filter set

Protocol:

Prepare a fresh working solution of Optical Brightener EBF at a final concentration of 0.01%
in water.

If working with tissue sections, place the section on a microscope slide. For whole mounts
(e.g., seedlings), they can be incubated in the staining solution.

Cover the specimen with the Optical Brightener EBF working solution.

Incubate for 2-10 minutes at room temperature, protected from light.

Gently rinse the specimen with water to remove excess stain.

Mount the specimen in a drop of water on a slide and add a coverslip.

Visualize using a fluorescence microscope with UV excitation. Plant cell walls will show
bright blue-white fluorescence.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key quantitative parameters for staining protocols using optical
brighteners. These are starting points and may require optimization.

Plant Cell Wall

Parameter Fungal Staining o Reference
Staining

Stain Concentration 0.01% - 0.1% (w/v) 0.01% (w/v)

Incubation Time 1 - 5 minutes 2 - 10 minutes

Excitation Wavelength  ~365 nm ~365 nm

Emission Wavelength ~430 nm ~430 nm

Visualizations
Staining Workflow

 To cite this document: BenchChem. [Application Notes and Protocols for Staining with
Optical Brightener EBF]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080080#staining-protocols-using-optical-brightener-
ebf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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